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Compound of Interest

Compound Name: Phen-2,4,6-d3-ol

Cat. No.: B121299 Get Quote

An In-depth Technical Guide to the Material Safety of Phen-2,4,6-d3-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Phen-
2,4,6-d3-ol (CAS No. 7329-50-2), a deuterated analog of phenol. The information is compiled

from various material safety data sheets (MSDS) and chemical safety sources to ensure a

thorough understanding of its properties and associated hazards. This document is intended to

be a crucial resource for laboratory personnel and anyone involved in the handling, storage,

and disposal of this compound.

Chemical Identification
Phen-2,4,6-d3-ol is a stable, isotopically labeled form of phenol where the hydrogen atoms at

positions 2, 4, and 6 of the benzene ring are replaced with deuterium.
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Identifier Value

IUPAC Name 2,4,6-trideuteriophenol[1][2]

CAS Number 7329-50-2[3][4]

Molecular Formula C₆H₃D₃O[3]

Molecular Weight 97.13 g/mol [1][2][4]

Synonyms Phenol-2,4,6-d3, 2,4,6-Phenol-d3[1][3]

Physical and Chemical Properties
The physical and chemical properties of Phen-2,4,6-d3-ol are summarized in the table below.

These properties are essential for understanding its behavior under various experimental and

storage conditions.

Property Value Source

Physical Form Solid[4][5] Sigma-Aldrich

Melting Point 40-42 °C[4][5][6] Sigma-Aldrich, ChemicalBook

Boiling Point 182 °C (literature)[4][5][6] Sigma-Aldrich, ChemicalBook

Density 1.105 g/mL at 25 °C[2][4] Sigma-Aldrich, BOC Sciences

Flash Point 79 °C (closed cup)[4][5][6] Sigma-Aldrich, ChemicalBook

Solubility
Soluble in water (84 g/L at 20

°C for phenol)[7]
Cayman Chemical

Hazard Identification and GHS Classification
Phen-2,4,6-d3-ol is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The hazard pictograms, signal

word, and hazard statements provide a clear warning of the potential dangers associated with

this chemical.[1][3]

Signal Word: Danger[1][3]
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Hazard Pictograms:

GHS Hazard Pictograms

Click to download full resolution via product page

GHS Pictograms for Phen-2,4,6-d3-ol

GHS Hazard Statements:

Code Statement

H301 Toxic if swallowed[1][7]

H311 Toxic in contact with skin[1][7]

H331 Toxic if inhaled[1][7]

H314
Causes severe skin burns and eye damage[1][3]

[6]

H341 Suspected of causing genetic defects[1][3][6]

H373
May cause damage to organs through

prolonged or repeated exposure[1][3][6]

H411
Toxic to aquatic life with long lasting effects[3][5]

[6]
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Toxicological Information
The toxicological data for Phen-2,4,6-d3-ol is largely extrapolated from data on phenol. It is

acutely toxic if swallowed, inhaled, or in contact with skin.[1][7] It is also corrosive and can

cause severe skin burns and eye damage.[1][3] There is evidence to suggest it may be a

mutagen and can cause organ damage with repeated exposure.[1][3]

Toxicity Endpoint Value (for Phenol) Species

LD50 Oral 317 mg/kg Rat[8]

LC50 Inhalation 316 mg/m³ Rat[8]

Experimental Protocols
Detailed experimental protocols for the toxicological data presented are not typically included in

standard MSDS. The provided data is generally based on standardized OECD (Organisation

for Economic Co-operation and Development) test guidelines. For instance, acute oral toxicity

is often determined using OECD Test Guideline 401, 420, 423, or 425. Skin corrosion/irritation

is typically assessed using OECD Test Guideline 404 or 431. Researchers should refer to these

specific guidelines for detailed methodologies.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

Phen-2,4,6-d3-ol. A logical workflow for safe handling is presented below.
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Safe Handling Workflow Storage

Use in a well-ventilated area
(e.g., chemical fume hood)

Wear appropriate PPE:
- Nitrile gloves

- Chemical safety goggles
- Face shield

- Lab coat

Avoid contact with skin, eyes,
and clothing. Do not breathe dust.

Wash hands thoroughly after handling.
Do not eat, drink, or smoke in the work area.

Store in a tightly closed container
in a cool, dry, and well-ventilated area.

Keep away from oxidizing agents,
strong acids, and strong bases.

Click to download full resolution via product page

Workflow for Safe Handling and Storage

First-Aid Measures
In the event of exposure, immediate medical attention is crucial. The following first-aid

measures should be taken:
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15-20 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][8]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Disposal Considerations
Waste material must be disposed of in accordance with local, state, and federal regulations. It

should be treated as hazardous waste. Do not allow this chemical to enter the environment.

Logical Relationships: Hazard Communication
The following diagram illustrates the relationship between the chemical's hazards and the

necessary protective measures as communicated through the GHS.
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Identified Hazards

Required Responses

Phen-2,4,6-d3-ol

Acute Toxicity
(Oral, Dermal, Inhalation)

Skin Corrosion/
Eye Damage

Mutagenicity &
Organ Toxicity

Secure & Segregated
Storage

Strict Engineering Controls
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Immediate & Specific
First-Aid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phen-2,4,6-d3-ol | C6H6O | CID 12205413 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. bocsci.com [bocsci.com]

3. Phenol-2,4,6-d3 - Safety Data Sheet [chemicalbook.com]

4. Buy Phenol-2,4,6-d 3 ≥98 atom D, ≥99 (CP) Isotope - Quality Reliable Supply
[sigmaaldrich.com]

5. Phenol-2,4,6-d3,OD D 98atom 80441-87-8 [sigmaaldrich.com]

6. chemicalbook.com [chemicalbook.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Phen-2,4,6-d3-ol material safety data sheet (MSDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b121299?utm_src=pdf-body-img
https://www.benchchem.com/product/b121299?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/12205413
https://www.bocsci.com/phen-2-4-6-d3-ol-cas-7329-50-2-item-42479.html
https://www.chemicalbook.com/msds/phenol-2-4-6-d3.htm
https://www.sigmaaldrich.com/AL/en/product/aldrich/490512
https://www.sigmaaldrich.com/AL/en/product/aldrich/490512
https://www.sigmaaldrich.com/US/en/product/aldrich/591742
https://www.chemicalbook.com/msds/phenol-2-4-6-d3.pdf
https://cdn.caymanchem.com/cdn/msds/30526m.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25462.pdf
https://www.benchchem.com/product/b121299#phen-2-4-6-d3-ol-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b121299#phen-2-4-6-d3-ol-material-safety-data-sheet-msds-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b121299#phen-2-4-6-d3-ol-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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